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Compound of Interest

Compound Name: 2-Isopropylquinazolin-4-ol

CAS No.: 13182-64-4

Cat. No.: B079690

Get Quote

Introduction & Compound Profile
2-Isopropylquinazolin-4-ol exists in a tautomeric equilibrium between the enol (4-ol) and keto

(4(3H)-one) forms, with the keto form dominating in physiological solutions. This scaffold is

highly valued for its ability to mimic the purine ring of ATP, allowing it to interact with ATP-

binding pockets in kinases and nucleotide-gated ion channels.
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Property Specification
Critical Note for Cell
Culture

CAS Number 23299-63-0 (Generic/Related) Verify specific isomer/salt form.

Molecular Weight ~188.23 g/mol
Low MW facilitates membrane

permeability.

Solubility DMSO (up to 50 mM)
Insoluble in water. Must be

prepared as DMSO stock.

Stability Stable at -20°C (Stock)
Avoid repeated freeze-thaw

cycles.

Primary Targets
TRPM2 Channel, EGFR,

PARP

Acts as an antagonist or

competitive inhibitor.

Storage Protocol:

Dissolve powder in high-grade DMSO (Sigma-Aldrich Hybridoma grade) to create a 10 mM

or 50 mM stock.

Aliquot into light-protected amber tubes (20-50 µL each) to prevent hydration.

Store at -20°C. For use, warm to 37°C and vortex until completely clear.

Core Application: TRPM2 Channel Inhibition
(Calcium Flux Assay)[1][2]
The most specific application of 2-alkylquinazolin-4-ones is the inhibition of Transient Receptor

Potential Melastatin 2 (TRPM2), a Ca²⁺-permeable channel activated by oxidative stress (ROS)

and ADP-ribose. Inhibition of TRPM2 protects cells from oxidative stress-induced apoptosis.

Mechanistic Rationale
TRPM2 activation leads to massive Ca²⁺ influx, triggering mitochondrial dysfunction and cell

death. 2-Isopropylquinazolin-4-ol acts by occupying the ADPR-binding pocket or the channel

pore, preventing channel opening.
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Experimental Protocol: Fluo-4 AM Calcium Flux Assay
Objective: Quantify the inhibition of H₂O₂-induced Ca²⁺ influx by 2-Isopropylquinazolin-4-ol in
HEK293 cells (stably expressing TRPM2) or neuronal lines (e.g., SH-SY5Y).

Reagents:

Fluo-4 AM: Calcium indicator (Invitrogen).

Assay Buffer: HBSS with 20 mM HEPES, pH 7.4.

Stimulant: Hydrogen Peroxide (H₂O₂) or ADPR.

Positive Control: 2-APB (Non-specific TRP inhibitor) or N-(p-amylcinnamoyl)anthranilic acid

(ACA).

Step-by-Step Workflow:

Cell Seeding:

Seed cells at 20,000 cells/well in a black-walled, clear-bottom 96-well plate.

Incubate overnight at 37°C/5% CO₂.

Dye Loading (Critical Step):

Remove media and wash 1x with Assay Buffer.

Add 50 µL of 4 µM Fluo-4 AM in Assay Buffer (with 0.02% Pluronic F-127).

Incubate for 45 minutes at 37°C in the dark.

Wash 2x with Assay Buffer to remove extracellular dye.

Compound Pre-treatment:

Add 50 µL of 2-Isopropylquinazolin-4-ol (diluted in Assay Buffer).

Dose Range: 0.1 µM to 100 µM (include DMSO vehicle control).
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Incubate for 15-30 minutes at Room Temperature (RT).

Kinetic Readout:

Place plate in a fluorescence microplate reader (e.g., FLIPR or FlexStation).

Excitation/Emission: 494 nm / 516 nm.

Baseline: Record for 30 seconds.

Stimulation: Inject 50 µL of H₂O₂ (final conc. 200-500 µM).

Measurement: Record fluorescence every 2 seconds for 5 minutes.

Data Analysis:

Calculate

(Peak fluorescence minus baseline / baseline).

Plot Dose-Response curve to determine IC₅₀.

Visualization: TRPM2 Signaling Pathway
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Caption: Mechanism of Action: 2-Isopropylquinazolin-4-ol blocks TRPM2-mediated Ca²⁺

influx triggered by oxidative stress.

Secondary Application: Antiproliferative Screening
(Kinase Inhibition)
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Quinazolin-4-ones are classic ATP-competitive pharmacophores. 2-Isopropylquinazolin-4-ol
serves as a fragment probe to assess binding affinity to the ATP pocket of kinases like EGFR

(Epidermal Growth Factor Receptor) or Aurora Kinase.

Experimental Protocol: MTT Cell Viability Assay
Objective: Determine the cytotoxicity (IC₅₀) of the compound in cancer cell lines (e.g., A549

lung cancer, MCF-7 breast cancer).

Workflow:

Seeding: Seed cells (3,000–5,000/well) in 96-well plates. Allow attachment (24h).

Treatment:

Prepare serial dilutions of 2-Isopropylquinazolin-4-ol in media (0.1% DMSO max).

Treat cells for 72 hours.[1]

Readout:

Add MTT reagent (0.5 mg/mL) for 4 hours.

Solubilize formazan crystals with DMSO.

Measure Absorbance at 570 nm.

Expected Results & Interpretation:

High Potency (IC₅₀ < 1 µM): Suggests specific target engagement (likely EGFR mutant or

TRPM2 dependent survival).

Moderate Potency (IC₅₀ 10–50 µM): Typical for the "naked" scaffold. Indicates the need for

further substitution (e.g., adding anilines at C4 or halogens at C6/C7) to improve affinity.

No Toxicity (IC₅₀ > 100 µM): Validates the compound as a safe "negative control" for more

potent derivatives.
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References & Grounding
TRPM2 Inhibition: 2-substituted quinazolin-4-ones have been identified as specific inhibitors

of TRPM2, preventing oxidative stress-induced cell death.

Source:

Antiviral Activity: 2-aminoquinazolin-4(3H)-one derivatives show potency against SARS-CoV-

2.[2]

Source:

Kinase Scaffold: The quinazolinone core is the structural basis for approved drugs like

Gefitinib (EGFR inhibitor).

Source:

Solubility Guidelines: DMSO is the standard solvent for quinazolinones in cell culture.

Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in
vitro - PMC [pmc.ncbi.nlm.nih.gov]

2. Optimization of 2-Aminoquinazolin-4-(3H)-one Derivatives as Potent Inhibitors of SARS-
CoV-2: Improved Synthesis and Pharmacokinetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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